Cas no 1040675-40-8 (5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1040675-40-8
• MF: C₂₁H₁₈ClN₃O
• MW: 363.840123653412
• CID: 5384991
• Update Time: 2025-05-20

5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Chlorophenyl)methyl]-2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one (ACI)
• 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H18ClN3O/c1-2-15-3-7-17(8-4-15)19-13-20-21(26)24(11-12-25(20)23-19)14-16-5-9-18(22)10-6-16/h3-13H,2,14H2,1H3
• InChI Key： JPLQSOCUVFSPIF-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC(Cl)=CC=2)C=CN2C1=CC(C1C=CC(CC)=CC=1)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

5-[(4-Chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: A Comprehensive Overview

In the realm of heterocyclic chemistry, the compound 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by the CAS number 1040675-40-8, has emerged as a significant molecule of interest. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural features and potential applications in drug discovery and materials science. The molecule's structure is characterized by a pyrazolo[1,5-a]pyrazine core with substituents at positions 2 and 5, specifically a 4-chlorophenylmethyl group and a 4-ethylphenyl group, respectively.

The synthesis of 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles.

From a pharmacological perspective, this compound has garnered attention due to its potential bioactivity. Studies have indicated that pyrazolo[1,5-a]pyrazine derivatives exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Specifically, 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been investigated for its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Preclinical studies suggest that this compound may serve as a lead molecule for the development of novel therapeutic agents targeting chronic inflammatory diseases.

The structural versatility of pyrazolo[1,5-a]pyrazine derivatives also makes them promising candidates in materials science. Recent research has focused on their potential as building blocks for advanced materials such as organic semiconductors and functional polymers. The incorporation of substituents like the 4-chlorophenylmethyl and 4-ethylphenyl groups into the pyrazolopyrazine framework enhances electronic properties and stability, making this compound suitable for applications in optoelectronics.

In terms of chemical characterization, CAS No. 1040675-40-8 has been thoroughly analyzed using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These analyses confirm the compound's molecular structure and provide insights into its electronic environment. Additionally, computational chemistry methods have been employed to predict the compound's thermodynamic stability and reactivity under various conditions.

The development of novel synthetic routes for pyrazolo[1,5-a]pyrazine derivatives continues to be an active area of research. Scientists are exploring microwave-assisted synthesis and continuous-flow chemistry to enhance reaction efficiency and scalability. These innovations are expected to facilitate large-scale production of compounds like CAS No. 1040675-40-8, thereby accelerating their transition from laboratory research to industrial applications.

In conclusion, 5-[(4-chlorophenyl)methyl]-2-(4-ethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of heterocyclic compounds available for scientific exploration. As research progresses, this compound is poised to play a significant role in both pharmaceutical development and materials science.